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Introduction

SJ1008030 is a potent and selective Proteolysis Targeting Chimera (PROTAC) designed for the
targeted degradation of Janus Kinase 2 (JAK2).[1][2][3] As a heterobifunctional molecule,
SJ1008030 recruits JAK2 to the Cereblon (CRBN) E3 ubiquitin ligase, leading to the
ubiquitination and subsequent proteasomal degradation of JAK2.[4][5] This targeted
degradation of JAK2 effectively inhibits the JAK-STAT signaling pathway, which is a critical
mediator of cell proliferation, differentiation, and survival, and is often dysregulated in various
malignancies.[4][6] SJ1008030 has demonstrated significant anti-leukemic efficacy, particularly
in cell lines with CRLF2 rearrangements, such as the MHH-CALL-4 acute lymphoblastic
leukemia cell line, where it exhibits a half-maximal inhibitory concentration (IC50) of 5.4 nM.[1]
[6] These application notes provide detailed protocols for in vitro studies to evaluate the
efficacy and mechanism of action of SJ1008030 TFA.

Data Presentation

Table 1: In Vitro Efficacy of SJ1008030 TFA
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. Cancer Assay Key

Cell Line IC50 (nM) ] T Reference
Type Duration Findings
CRLF2-
rearranged Potent

MHH-CALL-4  Acute 72 hours inhibition of [1][6]
Lymphoblasti cell growth.
¢ Leukemia

Table 2: Dose-Dependent Degradation of JAK2 by S31008030 TFA in MHH-CALL-4 Cells

. % JAK2
Concentration Treatment . Downstream
. Degradation Reference
(nM) Duration . Effect
(Approximate)

Weak

1 72 hours Not specified degradation [7]
observed.
Dose-dependent

10 72 hours Not specified degradation [7]
observed.
Significant

100 72 hours Not specified degradation [7]
observed.
Strong

1000 (1 pMm) 72 hours Not specified degradation [7]
observed.
Near-complete

4300 (4.3 pM) 72 hours Not specified degradation [7]
observed.

Table 3: Effect of S31008030 TFA on Downstream Signaling
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SJ1008030
Target . TFA Treatment Observed
. Cell Line . . Reference
Protein Concentrati  Duration Effect
on
Phospho- Inhibition of
Dose- _
STATS MHH-CALL-4 72 hours phosphorylati  [4]
dependent
(PSTATS) on.

Experimental Protocols
Cell Culture

The human B-cell precursor leukemia cell line MHH-CALL-4 is a suitable model for in vitro
studies of SJ1008030 TFA.

Cell Line: MHH-CALL-4 (ACC 337)

Culture Medium: 80% RPMI 1640 supplemented with 20% heat-inactivated Fetal Bovine
Serum (FBS).[8]

Culture Conditions: Incubate at 37°C in a humidified atmosphere with 5% CO2.[8]

Subculturing: Maintain cell density between 0.6 x 1076 and 2 x 1076 cells/mL. Split the
culture approximately 1:2 once a week.[8]

Cell Viability Assay (CellTiter-Glo® Luminescent Assay)

This protocol is adapted from standard CellTiter-Glo® protocols and parameters from studies
on similar compounds.[9][10][11][12]

Objective: To determine the dose-dependent effect of S31008030 TFA on the viability of MHH-
CALL-4 cells.

Materials:

e MHH-CALL-4 cells
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SJ1008030 TFA

RPMI 1640 with 20% FBS

96-well opaque-walled microplates

CellTiter-Glo® Luminescent Cell Viability Assay kit

Luminometer

Procedure:

Seed MHH-CALL-4 cells in a 96-well opaque-walled microplate at a density of approximately
10,000 cells per well in 100 pL of culture medium.

Prepare a serial dilution of S31008030 TFA in culture medium.

Add the desired concentrations of SJ1008030 TFA to the wells. Include a vehicle control
(e.g., DMSO) and a no-cell control (medium only).

Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

Equilibrate the plate to room temperature for approximately 30 minutes.[12]

Add 100 pL of CellTiter-Glo® Reagent to each well.[9][12]

Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.[9][12]

Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[9]
[12]

Measure the luminescence using a luminometer.

Calculate the IC50 value by plotting the percentage of viable cells against the log
concentration of SJ1008030 TFA.

Western Blot Analysis for JAK2 and Phospho-STAT5
Degradation
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This protocol is based on general western blotting procedures and specific details from related
studies.[13][14][15]

Objective: To assess the dose-dependent degradation of JAK2 and the inhibition of STAT5
phosphorylation in MHH-CALL-4 cells treated with SJ1008030 TFA.

Materials:

e MHH-CALL-4 cells

e SJ1008030 TFA

 Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors
o BCA Protein Assay Kit

e SDS-PAGE gels

» Transfer buffer

e PVDF or nitrocellulose membranes

» Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

e Primary antibodies: anti-JAK2, anti-phospho-STATS5 (Tyr694), anti-STAT5, anti-GAPDH (as a
loading control)

e HRP-conjugated secondary antibodies

e Enhanced chemiluminescence (ECL) substrate

o Chemiluminescence imaging system

Procedure:

e Seed MHH-CALL-4 cells in 6-well plates and allow them to reach the desired density.

o Treat the cells with various concentrations of $31008030 TFA (e.g., 1 nM, 10 nM, 100 nM, 1
MM, 4.3 uM) for 72 hours.[7]
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Harvest the cells and wash with ice-cold PBS.

Lyse the cells in lysis buffer on ice for 30 minutes.[14]

Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C to pellet the cell debris.
Determine the protein concentration of the supernatant using a BCA protein assay.
Denature equal amounts of protein by boiling in Laemmli sample buffer.

Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose
membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.
Incubate the membrane with primary antibodies overnight at 4°C.

Wash the membrane with TBST and incubate with the appropriate HRP-conjugated
secondary antibody for 1 hour at room temperature.

Wash the membrane again with TBST.

Add ECL substrate and visualize the protein bands using a chemiluminescence imaging
system.

Quantify the band intensities and normalize to the loading control (GAPDH).

Visualizations
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Caption: Mechanism of action of SJ1008030 TFA as a PROTAC.
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Caption: Inhibition of the JAK-STAT signaling pathway by SJ1008030 TFA.
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In Vitro Evaluation of SJ1008030 TFA
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Caption: Experimental workflow for in vitro studies of SJ1008030 TFA.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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